Cas no 1346537-53-8 (Ethyl 3-cyano-2-methylpyridine-5-acetate)

• Product Name: Ethyl 3-cyano-2-methylpyridine-5-acetate
• CAS No: 1346537-53-8
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 4904532
• Update Time: 2025-10-20

Ethyl 3-cyano-2-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-methylpyridine-5-acetate

• Inchi： 1S/C11H12N2O2/c1-3-15-11(14)5-9-4-10(6-12)8(2)13-7-9/h4,7H,3,5H2,1-2H3
• InChI Key： QKDVWLCVXJSUDP-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=CN=C(C)C(C#N)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 1.1
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-cyano-2-methylpyridine-5-acetate

Ethyl 3-Cyano-2-Methylpyridine-5-Acetate: A Comprehensive Overview

Ethyl 3-cyano-2-methylpyridine-5-acetate, also known by its CAS number 1346537-53-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its cyano group and methyl substituent on the pyridine ring, has garnered attention due to its unique electronic properties and potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials, particularly in the realm of optoelectronics and catalysis.

The synthesis of Ethyl 3-cyano-2-methylpyridine-5-acetate involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the cyano group at the 3-position and the methyl group at the 2-position is achieved through precise nucleophilic substitution or coupling reactions. The acetate ester group at the 5-position is then introduced via esterification, ensuring the stability and solubility of the compound. This synthesis pathway has been optimized in recent years to enhance yield and purity, making it more accessible for large-scale production.

One of the most notable applications of Ethyl 3-cyano-2-methylpyridine-5-acetate is in the field of organic electronics. The compound's ability to act as a n-type semiconductor has been leveraged in the development of thin-film transistors (TFTs) and organic light-emitting diodes (OLEDs). Researchers have demonstrated that incorporating this compound into device architectures can significantly improve charge transport properties, leading to enhanced device performance. For instance, a study published in *Advanced Materials* highlighted its potential as a high-performance electron transport layer in OLEDs, showcasing its ability to achieve higher luminous efficiency and longer operational lifetimes.

In addition to its electronic applications, Ethyl 3-cyano-2-methylpyridine-5-acetate has also found utility in catalysis. Its unique electronic structure makes it an effective ligand for transition metal catalysts, particularly in cross-coupling reactions such as Suzuki-Miyaura couplings. Recent research has shown that this compound can significantly accelerate reaction rates while maintaining high selectivity, making it a valuable tool in organic synthesis. Its ability to stabilize metal centers under challenging reaction conditions has further cemented its role in catalytic processes.

The environmental impact of Ethyl 3-cyano-2-methylpyridine-5-acetate has also been a topic of recent investigation. Studies have focused on its biodegradability and toxicity profiles, with findings suggesting that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term environmental effects and to develop sustainable methods for its disposal or recycling.

From a structural perspective, Ethyl 3-cyano-2-methylpyridine-5-acetate is characterized by a pyridine ring with substituents at positions 2, 3, and 5. The cyano group at position 3 imparts strong electron-withdrawing effects, while the methyl group at position 2 provides steric bulk and modulates electronic interactions within the molecule. The acetate ester at position 5 enhances solubility and facilitates functionalization for specific applications. These structural features collectively contribute to the compound's versatile reactivity and applicability across multiple disciplines.

Recent advancements in computational chemistry have enabled detailed studies of Ethyl 3-cyano-2-methylpyridine-5-acetate's electronic structure using density functional theory (DFT). These studies have provided insights into its frontier molecular orbitals, which are critical for understanding its reactivity in various chemical transformations. Additionally, machine learning algorithms have been employed to predict its potential applications based on structural similarity to known compounds with established functionalities.

In conclusion, Ethyl 3-cyano-2-methylpyridine-5-acetate (CAS No: 1346537-53-8) stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across diverse fields. Its unique properties continue to drive innovation in electronics, catalysis, and materials science, while ongoing research ensures that its full capabilities are being realized responsibly and sustainably.